2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE

• IUPAC Name: 2-(3-methylphenoxy)-1-[4-[(3-nitrophenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23N3O4/c1-16-4-2-7-19(12-16)27-15-20(24)22-10-8-21(9-11-22)14-17-5-3-6-18(13-17)23(25)26/h2-7,12-13H,8-11,14-15H2,1H3
• InChI Key: TXSACIWJICVRGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

2-(3-Methylphenoxy)-1-[4-(3-nitrobenzyl)piperazino]-1-ethanone is a structurally complex organic compound featuring a ketone backbone linked to a 3-methylphenoxy group and a piperazine moiety substituted with a 3-nitrobenzyl group. Key structural attributes include:

• 3-Methylphenoxy group: A methyl-substituted aromatic ether that may influence lipophilicity and steric interactions.
• Piperazine ring: A six-membered diamine heterocycle known for its conformational adaptability and role in drug design.
• 3-Nitrobenzyl substituent: A meta-nitro-substituted benzyl group that enhances electrophilicity and may participate in redox or coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE typically involves multiple steps, starting with the preparation of the key intermediates. One common route involves the reaction of 3-methylphenol with an appropriate alkylating agent to form 3-methylphenoxyethanol. This intermediate is then reacted with 4-(3-nitrobenzyl)piperazine under specific conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to maximize yield and purity. This often includes the use of high-pressure reactors and advanced purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen in the presence of a catalyst can be used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group typically yields an amine derivative.

Scientific Research Applications

2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to analogs in the provided evidence, focusing on reactivity, spectroscopic behavior, and synthetic strategies.

Structural and Functional Group Comparisons

Compound	Key Functional Groups	Synthetic Method	Key Spectral Data
Target Compound	Ketone, 3-methylphenoxy, piperazine, nitrobenzyl	Likely condensation/alkylation (inferred)	NMR splitting (piperazine protons)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Benzamide, tertiary alcohol	Acylation of 3-methylbenzoyl chloride	¹H NMR: δ 7.4–7.2 (aromatic), δ 1.4 (CH₃)
Bis-amide intermediates	Amide, nitro, ethoxy chains	Multi-step self-assembly	¹³C NMR: Conformational averaging at 298 K
Hydrazone derivatives 11a,b	Hydrazone, nitrile, aromatic	Diazonium salt reactions	IR: C≡N stretch ~2200 cm⁻¹
4-[(4-Methylthio)phenyl]-3-phenyl-2-(5H)-furanone	Furanone, methylthio, phenyl	Intramolecular condensation	GC-MS: Fragmentation at ketone

Reactivity and Electronic Effects

• Nitro Group vs. Methyl/Methoxy Groups : The target’s 3-nitrobenzyl group (meta-substituted) introduces strong electron-withdrawing effects, contrasting with the electron-donating methyl group in ’s benzamide or the methoxy chains in ’s bis-amide intermediates . This difference impacts reactivity in electrophilic substitutions or metal coordination.
• Piperazine vs. Amide/Hydrazone : The piperazine ring in the target compound offers basic nitrogen sites for protonation or coordination, unlike the neutral amide () or hydrazone () groups. This may enhance solubility in acidic environments or interaction with biological targets.

Spectroscopic and Conformational Analysis

• NMR Behavior : highlights that bis-amide intermediates exhibit slow conformational exchange at 298 K, resolved at higher temperatures . Similarly, the target compound’s piperazine ring may show dynamic NMR splitting due to chair-to-chair interconversion, though this requires experimental validation.
• IR and Mass Spectrometry: The absence of nitrile or furanone stretches (as in and ) distinguishes the target’s IR profile, while its mass spectrum would likely fragment at the ketone or nitro group, akin to furanone derivatives in .

Research Implications and Gaps

• Biological Activity : The piperazine and nitro groups are common in antimicrobial or anticancer agents; comparative assays with analogs (e.g., ’s benzamide) are warranted.
• Synthetic Optimization : Lessons from ’s condensation process could improve the target’s yield or purity.

Biological Activity

2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE is a complex organic compound that features a piperazine ring, methoxyphenoxy group, and a nitrobenzyl moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the areas of neuropharmacology and enzyme inhibition.

• Molecular Formula : C19H21N3O6S
• Molecular Weight : 419.5 g/mol
• IUPAC Name : 2-(3-methylphenoxy)-1-[4-(3-nitrobenzyl)piperazin-1-yl]ethanone
• Canonical SMILES : CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3N+[O-]

The biological activity of this compound is primarily attributed to its structural components:

• The piperazine ring is known for its ability to interact with various biological receptors and enzymes, potentially influencing neurotransmitter systems.
• The nitrophenyl group can participate in electron transfer reactions, which may enhance its reactivity towards biological targets.
• The phenoxy group may contribute to hydrophobic interactions with lipid membranes or proteins, facilitating cellular uptake and interaction with target sites.

Anticonvulsant Activity

Research indicates that compounds with similar piperazine structures have shown anticonvulsant properties. For instance, studies have demonstrated that modifications in the phenyl ring can significantly affect the anticonvulsant effectiveness of related compounds. The presence of electron-donating groups enhances activity by improving binding affinity at the target sites involved in seizure activity .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored in various studies. Piperazine derivatives have been shown to inhibit human acetylcholinesterase, which is crucial for neurotransmission. The structure of 2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE suggests it may exhibit similar inhibitory effects due to its ability to bind at the active site of the enzyme .

Cytotoxicity Studies

Preliminary cytotoxicity assays indicate that this compound may possess antiproliferative properties against certain cancer cell lines. For example, related compounds have shown significant growth-inhibitory effects on various cell lines, suggesting that the structural features of 2-(3-METHYLPHENOXY)-1-[4-(3-NITROBENZYL)PIPERAZINO]-1-ETHANONE could also confer similar activities .

Research Findings and Case Studies

Study Focus	Findings
Anticonvulsant Activity	Compounds with similar structures displayed significant anticonvulsant properties .
Enzyme Inhibition	Piperazine derivatives inhibited acetylcholinesterase effectively, suggesting similar potential .
Cytotoxicity	Related compounds exhibited growth inhibition in cancer cell lines, indicating potential therapeutic uses .